1-oxo-3-phenyl-2,3-dihydro-1H-indene-2-carboxamide
Overview
Description
“1-oxo-3-phenyl-2,3-dihydro-1H-indene-2-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, a non-fullerene ETM (2,2′,2′'- ((2Z,2′Z,2′'Z)- ((3,9,15-tris (hexylthio)diquinoxalino [2,3-a:2′,3′-c]phenazine-2,8,14-triyl)tris (methaneylylidene))tris (3-oxo-2,3-dihydro-1H-indene-2,1-diylidene))trimalononitrile, called HATIC) has been synthesized and used as both an additive of the perovskite layer and an electron transporting layer (ETL) for efficient and stable inverted PSCs .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-oxo-3-phenyl-2,3-dihydro-1H-indene-2-carboxamide involves the condensation of 2-phenylacetaldehyde with cyclopentadiene, followed by oxidation and amidation reactions.", "Starting Materials": [ "2-phenylacetaldehyde", "cyclopentadiene", "acetic anhydride", "sodium acetate", "sodium hypochlorite", "ammonium chloride", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Condensation of 2-phenylacetaldehyde with cyclopentadiene in the presence of acetic anhydride and sodium acetate to form 1-phenyl-2-cyclopenten-1-ol", "Oxidation of 1-phenyl-2-cyclopenten-1-ol with sodium hypochlorite to form 1-phenyl-2-cyclopenten-1-one", "Amidation of 1-phenyl-2-cyclopenten-1-one with ammonium chloride and sodium hydroxide to form 1-oxo-3-phenyl-2,3-dihydro-1H-indene-2-carboxamide", "Purification of the product by recrystallization from ethanol and acetic acid" ] } | |
CAS RN |
28858-00-6 |
Molecular Formula |
C16H13NO2 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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